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Compound of Interest

Compound Name: Foramsulfuron-d6

Cat. No.: B15612524 Get Quote

In-Depth Technical Guide: Foramsulfuron-d6
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on Foramsulfuron-d6, a deuterated

analog of the herbicide Foramsulfuron. This guide is intended for professionals in research and

development who utilize isotopically labeled standards for quantitative analysis.

Core Compound Information
Foramsulfuron-d6 serves as an ideal internal standard for the quantification of Foramsulfuron

in various matrices using mass spectrometry-based methods. Its physical and chemical

properties closely mirror the parent compound, while its distinct mass allows for precise

differentiation in complex samples.

Molecular Formula: C₁₇D₆H₁₄N₆O₇S[1][2]

CAS Number: While a specific CAS number for Foramsulfuron-d6 is not assigned, the CAS

number for the unlabeled parent compound, Foramsulfuron, is 173159-57-4[2][3][4]. It is

standard practice to reference the unlabeled compound's CAS number for its isotopically

labeled counterparts.

Quantitative Data Summary

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b15612524?utm_src=pdf-interest
https://www.benchchem.com/product/b15612524?utm_src=pdf-body
https://www.benchchem.com/product/b15612524?utm_src=pdf-body
https://www.lgcstandards.com/IT/en/Foramsulfuron-d6/p/TRC-F685006
https://asca-berlin.de/catalog/pesticides-and-metabolites/foramsulfuron-d6/
https://www.benchchem.com/product/b15612524?utm_src=pdf-body
https://asca-berlin.de/catalog/pesticides-and-metabolites/foramsulfuron-d6/
https://cymitquimica.com/products/04-C13905000/foramsulfuron/
https://pubchem.ncbi.nlm.nih.gov/compound/Foramsulfuron
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15612524?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following table summarizes the key quantitative data for Foramsulfuron-d6 and its

unlabeled analog. Data on isotopic and chemical purity are typically provided by the supplier in

the Certificate of Analysis.

Property Foramsulfuron-d6 Foramsulfuron

Molecular Formula C₁₇D₆H₁₄N₆O₇S C₁₇H₂₀N₆O₇S[3][4]

Molecular Weight 458.48 g/mol [1][2] 452.44 g/mol [3]

CAS Number
173159-57-4 (unlabeled)[2][3]

[4]
173159-57-4[3][4]

Isotopic Purity
Typically ≥98% (Supplier

dependent)
Not Applicable

Chemical Purity
Typically ≥98% (Supplier

dependent)
Not Applicable

Experimental Protocol: Quantification of
Foramsulfuron in Water Samples by LC-MS/MS
using Foramsulfuron-d6 Internal Standard
This section details a representative experimental protocol for the analysis of Foramsulfuron in

water samples. This method utilizes Solid Phase Extraction (SPE) for sample cleanup and

concentration, followed by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

for detection and quantification.

Standard and Sample Preparation
Stock Solutions: Prepare individual stock solutions of Foramsulfuron and Foramsulfuron-d6
in acetonitrile at a concentration of 1 mg/mL.

Working Standard Solutions: Prepare a series of working standard solutions by serially

diluting the Foramsulfuron stock solution with a mixture of acetonitrile and water. Each of

these standards should be spiked with the Foramsulfuron-d6 internal standard to a final

concentration of 100 ng/mL.
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Sample Preparation:

Collect 100 mL of the water sample.

Acidify the sample to a pH of 3-4 using formic acid.

Spike the sample with the Foramsulfuron-d6 internal standard solution to a final

concentration of 100 ng/mL.

Solid Phase Extraction (SPE)
Conditioning: Condition a C18 SPE cartridge by passing 5 mL of methanol followed by 5 mL

of deionized water.

Loading: Load the prepared water sample onto the conditioned SPE cartridge at a flow rate

of approximately 5 mL/min.

Washing: Wash the cartridge with 5 mL of deionized water to remove any interfering

substances.

Elution: Elute the analytes from the cartridge with 5 mL of acetonitrile into a clean collection

tube.

Concentration: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

Reconstitution: Reconstitute the dried residue in 1 mL of the initial mobile phase.

LC-MS/MS Analysis
Liquid Chromatography (LC) System: A standard HPLC or UHPLC system.

Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

Mobile Phase:

A: Water with 0.1% formic acid

B: Acetonitrile with 0.1% formic acid
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Gradient: A typical gradient would start at 10% B, increasing to 90% B over 8 minutes,

holding for 2 minutes, and then returning to initial conditions for equilibration.

Flow Rate: 0.3 mL/min.

Injection Volume: 5 µL.

Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray

ionization (ESI) source.

Ionization Mode: Positive ion mode is generally suitable for Foramsulfuron.

Multiple Reaction Monitoring (MRM) Transitions:

Foramsulfuron: Precursor ion (Q1) m/z 453.1 → Product ion (Q3) m/z (specific fragment to

be determined by direct infusion).

Foramsulfuron-d6: Precursor ion (Q1) m/z 459.1 → Product ion (Q3) m/z (corresponding

fragment to the unlabeled compound).

Experimental Workflow Diagram
The following diagram illustrates the logical flow of the analytical method described above.
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Caption: Workflow for Foramsulfuron analysis using SPE and LC-MS/MS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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